Perisulfakinin

• IUPAC Name: (4S)-4-amino-5-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-(4-sulfooxyphenyl)propan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C64H86N18O22S2/c1-105-24-22-42(59(96)76-40(13-8-23-71-64(68)69)57(94)78-43(54(67)91)25-34-9-4-2-5-10-34)77-61(98)46(28-37-31-70-33-73-37)74-50(84)32-72-56(93)44(27-36-14-16-38(17-15-36)104-106(101,102)103)79-62(99)47(29-52(87)88)82-63(100)48(30-53(89)90)81-60(97)45(26-35-11-6-3-7-12-35)80-58(95)41(19-20-49(66)83)75-55(92)39(65)18-21-51(85)86/h2-7,9-12,14-17,31,33,39-48H,8,13,18-30,32,65H2,1H3,(H2,66,83)(H2,67,91)(H,70,73)(H,72,93)(H,74,84)(H,75,92)(H,76,96)(H,77,98)(H,78,94)(H,79,99)(H,80,95)(H,81,97)(H,82,100)(H,85,86)(H,87,88)(H,89,90)(H4,68,69,71)(H,101,102,103)/t39-,40-,41-,42-,43-,44-,45-,46-,47-,48-/m0/s1
• InChI Key: CEVHBPUISQUUSQ-BHEJXMHWSA-N
• Canonical SMILES: CSCCC(C(=O)NC(CCCNC(=N)N)C(=O)NC(CC1=CC=CC=C1)C(=O)N)NC(=O)C(CC2=CN=CN2)NC(=O)CNC(=O)C(CC3=CC=C(C=C3)OS(=O)(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CC4=CC=CC=C4)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)O)N
• Isomeric SMILES: CSCC[C@@H](C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N)NC(=O)[C@H](CC2=CN=CN2)NC(=O)CNC(=O)[C@H](CC3=CC=C(C=C3)OS(=O)(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC4=CC=CC=C4)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CCC(=O)O)N
• Molecular Formula: C64H86N18O22S2
• DSSTOX Substance ID: DTXSID90154667
• Molecular Weight: 1523.6 g/mol
• CAS No.: 125131-58-0

Description

Perisulfakinin is a neuropeptide found in insects, particularly known for its role in signaling satiety and inhibiting the activity of central neurons that promote general activity . It is analogous to the mammalian satiety signal cholecystokinin and is involved in various metabolic processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Perisulfakinin can be synthesized using solid-phase peptide synthesis, a method commonly employed for the production of peptides. The process involves the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The reaction conditions typically include the use of protecting groups to prevent unwanted side reactions and the use of coupling reagents to facilitate peptide bond formation .

Industrial Production Methods: Industrial production of this compound involves large-scale solid-phase peptide synthesis, followed by purification using high-performance liquid chromatography. The purified peptide is then lyophilized to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: Perisulfakinin undergoes various chemical reactions, including:

Oxidation: Involves the formation of disulfide bonds between cysteine residues, which is crucial for the peptide’s stability and activity.

Reduction: The breaking of disulfide bonds, which can lead to the loss of biological activity.

Substitution: Amino acid residues in the peptide can be substituted to study structure-activity relationships.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or iodine in mild conditions.

Reduction: Dithiothreitol or β-mercaptoethanol under reducing conditions.

Substitution: Site-directed mutagenesis or chemical modification techniques.

Major Products: The major products formed from these reactions include oxidized and reduced forms of this compound, as well as various analogs with substituted amino acids .

Scientific Research Applications

Perisulfakinin has several scientific research applications, including:

Chemistry: Used as a model peptide to study peptide synthesis and modification techniques.

Biology: Investigated for its role in insect physiology, particularly in regulating feeding behavior and metabolism.

Medicine: Explored for its potential use in developing insecticides that target the this compound signaling pathway.

Industry: Utilized in the development of pest control strategies by disrupting the feeding behavior of insect pests.

Mechanism of Action

Perisulfakinin exerts its effects by binding to specific G-protein coupled receptors in the central nervous system of insects. This binding leads to an increase in intracellular cyclic adenosine monophosphate levels and a decrease in intracellular calcium ion concentration. These changes result in the inhibition of neuronal activity, thereby signaling satiety and reducing feeding behavior .

Comparison with Similar Compounds

Sulfakinin: Another insect neuropeptide with similar functions in regulating feeding and digestion.

Cholecystokinin: A mammalian peptide with analogous roles in signaling satiety and regulating digestive processes.

Uniqueness: Unlike sulfakinin and cholecystokinin, which are more broadly studied, perisulfakinin offers a targeted approach for developing insecticides that can disrupt the feeding behavior of specific insect pests .

Biological Activity

Perisulfakinin (PSK) is a neuropeptide that plays a significant role in satiety signaling and various physiological processes in insects. This article explores the biological activity of PSK, focusing on its mechanisms of action, effects on feeding behavior, and its interactions within the nervous system.

Overview of this compound

This compound is a member of the sulfakinin family of neuropeptides, characterized by their RF-amide C-terminal sequence and sulfated tyrosine residues. It has been identified in various insect species, including Periplaneta americana (American cockroach) and Drosophila melanogaster (fruit fly). PSK is known for its satiety-inducing properties, acting as an antifeedant by inhibiting feeding behavior when food is abundant.

Research has elucidated several mechanisms through which PSK exerts its biological effects:

• Receptor Interaction : PSK binds to specific receptors (PSKR) located in the central nervous system (CNS). The receptor's expression is primarily found in a limited number of neurons, including the dorsal unpaired median (DUM) neurons, which are involved in modulating general activity and feeding behaviors .
• Calcium and cAMP Modulation : Upon binding to its receptor, PSK influences intracellular signaling pathways. It has been shown to increase cyclic adenosine monophosphate (cAMP) levels while decreasing intracellular calcium concentrations. This dual action leads to reduced neuronal excitability, which correlates with decreased feeding activity .
• Antifeedant Activity : PSK's ability to inhibit feeding is particularly evident in studies involving various insect models. For instance, injections of PSK have resulted in a significant decrease in carbohydrate intake in Phormia regina and reduced food consumption in Tribolium castaneum .

Effects on Feeding Behavior

The impact of PSK on feeding behavior has been extensively documented through various experimental studies:

• Inhibition of Blood Feeding : In a study involving T. nigrovattus, it was observed that the injection of high doses of PSK significantly increased the percentage of flies that engorged on blood meals compared to sham-injected controls. Specifically, 63% of flies injected with 10 nmol of PSK engaged in blood feeding compared to only 37% in the control group .
• Dose-Dependent Responses : The effects of PSK appear to be dose-dependent. Lower doses (1 nmol) did not yield significant differences from sham treatments, indicating that higher concentrations are necessary for observable biological effects .

Case Studies and Research Findings

Several case studies have highlighted the biological activity of PSK across different insect species:

Study	Insect Species	Observations
Wei et al. (2000)	Schistocerca gregaria	Demonstrated satiety signaling through PSK injection leading to reduced food intake.
Downer et al. (2007)	Phormia regina	Showed decreased carbohydrate feeding upon sulfakinin injection.
Guo et al. (2021)	Nilaparvata lugens	Documented significant reductions in food consumption following PSK administration.
Meyering-Vos & Mueller (2007)	Gryllus bimaculatus	RNAi studies indicated increased food intake upon silencing SK genes, confirming the role of PSK as a satiety signal.

Customer Q & A

Q1: What is the primary function of perisulfakinin in insects?

A1: this compound (PSK) acts as a satiety signal in insects, playing a role analogous to cholecystokinin (CCK) in mammals. Research has shown that PSK injections can inhibit feeding in various insect species. For instance, in the horse fly Tabanus nigrovittatus, PSK injections significantly reduced blood feeding behavior. [] Similarly, PSK injections led to reduced weight gain and food consumption in the tomato moth (Lacanobia oleracea) and the cotton leafworm (Spodoptera littoralis). []

Q2: How does this compound exert its inhibitory effect on feeding behavior?

A2: In the cockroach Periplaneta americana, PSK inhibits the activity of dorsal unpaired median (DUM) neurons, which are responsible for promoting general activity. PSK achieves this by attenuating the spiking frequency of DUM neurons through a signaling cascade that involves increasing intracellular cAMP levels, decreasing intracellular Ca2+ concentration, and inhibiting the pacemaker Ca2+ current through cAMP-inhibited transient receptor potential gamma (pTRPγ) channels. [] This mechanism highlights the antagonistic relationship between PSK (satiety signal) and adipokinetic hormone (AKH, hunger signal) in regulating feeding behavior.

Q3: Where is this compound found in the insect nervous system?

A3: this compound is found in various parts of the insect nervous system, acting as both a hormone and a paracrine messenger. It is localized in the neurohemal organ of the brain and in nerve endings throughout the central nervous system. [] Additionally, research on crayfish (Cherax destructor) has shown PSK-immunoreactive neurons within the central complex, a brain region involved in sensory integration and motor control. []

Q4: Does this compound have any effects on insect gut motility?

A4: While PSK itself did not affect spontaneous foregut contractions in Lacanobia oleracea larvae in vitro, another neuropeptide, leucomyosuppressin, demonstrated myoinhibitory effects on the foregut. [] Interestingly, both leucomyosuppressin and a Manduca sexta allatostatin (Manse-AS) reduced weight gain and food consumption in L. oleracea and Spodoptera littoralis, suggesting their potential role in regulating feeding behavior through modulation of gut motility. []

Q5: Has the receptor for this compound been identified?

A5: Yes, the gene coding for the this compound receptor (PSKR) has been cloned in Periplaneta americana. Studies confirm the expression of PSKR within the nervous system, including its presence in DUM neurons. [] This finding further supports the role of PSK in modulating neuronal activity and regulating feeding behavior.

Q6: Are there any known instances of this compound influencing insect development?

A6: While some studies suggest potential developmental effects of altered gravity on PSK-immunoreactive neurons in crickets (Acheta domesticus), research has not conclusively demonstrated a direct impact of PSK on insect development. [, ] Further investigation is needed to determine if and how PSK might play a role in insect development.